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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup of
silver extraction using ammonium thiosulfate as a lixiviant. This method presents a less toxic
alternative to traditional cyanidation for recovering silver from various ores and concentrates.

Introduction

Ammonium thiosulfate leaching has emerged as a promising hydrometallurgical process for
the extraction of precious metals like silver. The process relies on the ability of thiosulfate ions
(S20327) to form stable, soluble complexes with silver, facilitating its dissolution from the solid
matrix. The presence of ammonia and a catalyst, typically copper(ll) ions, is often crucial for
enhancing the leaching kinetics and overall efficiency. These application notes provide a
comprehensive guide to the experimental setup, including optimal leaching parameters,
detailed protocols, and methods for silver recovery.

Experimental Parameters and Optimization

The efficiency of silver extraction using ammonium thiosulfate is influenced by several key
parameters. Optimal conditions can vary depending on the specific characteristics of the ore.

Table 1: Key Parameters for Silver Leaching with Ammonium Thiosulfate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1232673?utm_src=pdf-interest
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENCHE

Optimum/Typical

Parameter Range Notes
Values
) Higher concentrations
Ammonium
) do not always lead to
Thiosulfate
0.05-1.0M 0.15-05M better recovery and
((NH4)2S2053) ]
) can be uneconomical.
Concentration
[11[2]131[4]
Acts as a catalyst.[1]
Copper Sulfate )
Excessive copper can
(CuSO0a) 0.05-0.25M 0.05-0.076 M )
_ lead to unwanted side
Concentration )
reactions.
Helps to stabilize
copper ions in the
] solution. However, its
Ammonia (NH3)
] 0.3-1.0M 0.3-0.8M presence can
Concentration ] )
negatively impact
silver leaching in
some cases.
Maintaining an
alkaline pH is crucial
for the stability of the
pH 7.0-10.0 9.0-9.5 thiosulfate complex
and to ensure
ammonia is present
as NHs.
Higher temperatures
Temperature 25-60°C 60 °C generally increase the
leaching rate.
A lower S/L ratio
Solid-to-Liquid (S/L enerally leads to
) quid (S/L) 0.2-0.5 0.2 g. Y )
Ratio higher extraction
efficiency.
Leaching Time 1- 24 hours 2 - 6 hours The optimal time
depends on the ore
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mineralogy and other

leaching conditions.

Experimental Protocols
Materials and Reagents

 Silver-containing ore or concentrate (crushed and ground to a desired particle size)
o« Ammonium thiosulfate ((NH4)2S205)

o Copper (Il) sulfate pentahydrate (CuSOa-5H20)

o Ammonium hydroxide (NH4OH) solution (for pH adjustment and as a source of ammonia)
e Sodium hydroxide (NaOH) or Sulfuric Acid (H2SOa) for pH adjustment

e Deionized water

e Glass reactor or beaker

» Heating mantle or water bath with temperature control

e Mechanical stirrer

e pH meter

« Filtration apparatus (e.g., vacuum filtration)

e Analytical equipment for silver determination (e.g., Atomic Absorption Spectrometry - AAS or
Inductively Coupled Plasma - Optical Emission Spectrometry - ICP-OES)

Preparation of Leaching Solution

o Calculate the required mass of ammonium thiosulfate and copper sulfate based on the
desired concentrations and the total volume of the leaching solution.

¢ |n a volumetric flask, dissolve the calculated amount of ammonium thiosulfate in deionized
water.
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In a separate beaker, dissolve the calculated amount of copper sulfate in a small amount of
deionized water.

Slowly add the copper sulfate solution to the ammonium thiosulfate solution while stirring.

Add ammonium hydroxide to the solution to achieve the desired ammonia concentration and
adjust the pH to the optimal range (typically 9.0-9.5).

Add deionized water to reach the final volume.

Example Preparation for a 1 L Leaching Solution (0.5 M (NH4)2S203, 0.05 M CuSQOs4, 0.3 M
NHs):

Dissolve 74.1 g of (NH4)2S20s in approximately 800 mL of deionized water.

Dissolve 12.5 g of CuSOa4-5H20 in 50 mL of deionized water.

Add the CuSOa solution to the (NH4)2S20s3 solution.

Add approximately 20 mL of concentrated NH4OH (e.g., 28-30% assay) to the solution.
Adjust the pH to 9.5 using small additions of NH4OH or a suitable acid/base.

Bring the final volume to 1 L with deionized water.

Leaching Procedure

Place a known mass of the prepared ore into the glass reactor.
Add the prepared leaching solution to the reactor to achieve the desired solid-to-liquid ratio.

Begin stirring the slurry at a constant rate (e.g., 300 rpm) to ensure the solids remain
suspended.

Heat the reactor to the desired temperature and maintain it throughout the experiment.

Monitor and record the pH of the slurry at regular intervals, adjusting as necessary with
ammonium hydroxide or a suitable acid/base.
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Withdraw small samples of the solution at predetermined time intervals (e.g., 1, 2, 4, 6, and
24 hours).

Filter the samples immediately to separate the solids from the pregnant leach solution.

Analyze the silver concentration in the pregnant leach solution using a suitable analytical
technique (AAS or ICP-OES).

Silver Recovery from Pregnhant Leach Solution

After the leaching process, silver needs to be recovered from the pregnant solution. Common

methods include adsorption on activated carbon or ion exchange resins.

Adsorption on Activated Carbon

Transfer the pregnant leach solution to a separate vessel.

Add a predetermined amount of activated carbon to the solution.

Agitate the mixture for a specific period (e.g., 1-2 hours) to allow for the adsorption of the
silver-thiosulfate complex onto the carbon.

Separate the loaded activated carbon from the barren solution by filtration.

The silver can then be recovered from the activated carbon by elution followed by
electrowinning or precipitation.

lon Exchange

Pass the pregnant leach solution through a column packed with a suitable anion exchange

resin.

The silver-thiosulfate complex will be adsorbed onto the resin.

After the resin is loaded, it can be eluted with a suitable eluant (e.g., a concentrated solution
of sodium chloride or sodium nitrate) to recover a concentrated silver solution.

Silver can then be recovered from the eluate by electrowinning or other methods.
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Data Presentation

Table 2: Effect of Ammonium Thiosulfate Concentration on Silver Extraction

i;l)—h)zSzOs Cone. Ag Extraction (%) Leaching Time (h)  Temperature (°C)
0.05 ~70 4 o0
0.1 ~85 4 60
0.2 ~95 4 o0
0.5 >99 4 60

Data synthesized from studies on sulfide ores.

Table 3: Effect of Temperature on Silver Extraction

. ) . (NH4)2S203 Conc.
Temperature (°C) Ag Extraction (%) Leaching Time (h) M)
40 ~80 4 05
50 ~90 4 0.5
60 >99 4 0.5

Data synthesized from studies on sulfide ores.

Visualization of Experimental Workflow
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Caption: Experimental workflow for silver extraction using ammonium thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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